(Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C14H11F2N3O3S and its molecular weight is 339.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypoglycemic and Hypolipidemic Activities
Research has demonstrated the synthesis and evaluation of novel thiazolidinedione ring-containing molecules, including analogs related to the compound , showing significant reduction in blood glucose, cholesterol, and triglyceride levels in high-fat diet-fed rats (Mehendale-Munj, Ghosh, & Ramaa, 2011).
Heterocyclic Compound Synthesis
Another study explored the synthesis of various heterocyclic compounds, including thiazolidin-2-ylidene derivatives, highlighting their potential applications in various fields of chemistry and pharmacology (Obydennov et al., 2017).
Antioxidant Agent Modeling and Docking
A research focused on synthesizing thiazol-acetamide thiazolyl-pyrrole analogs and evaluated their antioxidant efficacy through molecular docking and in vitro studies. This indicates the potential of such compounds in developing antioxidant agents (Hossan, 2020).
Environmental Applications
A study on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide, a compound with a similar thiazolyl structure, demonstrated its efficacy in removing heavy metals like Cd2+ and Zn2+ from industrial wastes, showing the environmental applications of such compounds (Zargoosh et al., 2015).
Anticancer Activities
Research into pyridine linked thiazole derivatives has revealed promising anticancer activity against various cancer cell lines, indicating the therapeutic potential of such compounds (Alqahtani & Bayazeed, 2020).
Synthesis of Polyfunctionalized Heterocyclic Compounds
Another study reported the synthesis of polyfunctionalized heterocyclic compounds derived from a related chemical structure, demonstrating significant antitumor activities against various human cancer cell lines (Shams et al., 2010).
Src Kinase Inhibitory and Anticancer Activities
Research on thiazolyl N-benzyl-substituted acetamide derivatives, including compounds with a similar structural framework, showed inhibitory activities against Src kinase and various cancer cells, suggesting their potential in cancer therapy (Fallah-Tafti et al., 2011).
properties
IUPAC Name |
N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2N3O3S/c1-18-13-8(16)4-7(15)5-9(13)23-14(18)17-10(20)6-19-11(21)2-3-12(19)22/h4-5H,2-3,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTBAOOXSDIYOKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2SC1=NC(=O)CN3C(=O)CCC3=O)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.